N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-5-21-16-7-6-15(10-14(16)11-19(21)22)20-26(23,24)18-9-13(3)12(2)8-17(18)25-4/h6-10,20H,5,11H2,1-4H3
• InChI Key: DNKNCQYDRQHJPD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=C(C(=C3)C)C)OC
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• CAS No.: 921557-08-6

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide (EAI045) is a small molecule inhibitor that has shown great potential in the field of cancer research. This compound has been designed to target the KRAS G12C mutation, which is commonly found in various types of cancer, including non-small cell lung cancer, colorectal cancer, and pancreatic cancer.

Scientific Research Applications

Anti–HIV and Antifungal Activity

A series of chiral and achiral benzenesulfonamides bearing the 1,3,4-oxadiazole moiety, structurally related to the queried compound, were synthesized and screened for their in vitro anti-HIV and antifungal activities. These compounds demonstrate the potential utility of benzenesulfonamide derivatives in developing new antiviral and antifungal agents (Zareef et al., 2007).

Cognitive Enhancing Properties

SB-399885, a compound related to the structure , is a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. It has shown efficacy in reversing age-dependent deficits in spatial learning and enhancing cholinergic function, indicating its potential for treating cognitive deficits in diseases like Alzheimer's and schizophrenia (Hirst et al., 2006).

Anticancer Activity

Compounds structurally related to N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. For example, N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives were investigated against breast cancer and neuroblastoma cell lines, highlighting the potential of these derivatives as lead anticancer agents (Motavallizadeh et al., 2014).

Pharmacokinetic Studies

TA-0201, a novel orally active non-peptide antagonist for endothelin receptors, and its major metabolites have been analyzed for their concentrations in plasma and tissues. This demonstrates the application of benzenesulfonamide derivatives in pharmacokinetic and drug metabolism studies (Ohashi et al., 1999).